Cas no 1020977-59-6 (4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 1020977-59-6
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 6361249
• PubChem ID: 42110017
• Update Time: 2025-05-24

4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• 4-ethoxy-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-ethoxy-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide
• 1020977-59-6
• AKOS024495472
• F5079-0086
• VU0633750-1

• Inchi： 1S/C16H15N3O3S/c1-2-21-12-7-5-11(6-8-12)15(20)17-16-19-18-14(22-16)10-13-4-3-9-23-13/h3-9H,2,10H2,1H3,(H,17,19,20)
• InChI Key： URMVROUQPPZTOJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC2SC=CC=2)O1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 329.08341252g/mol
• Monoisotopic Mass: 329.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide

Recent Advances in the Study of 4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS: 1020977-59-6)

The compound 4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS: 1020977-59-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique oxadiazole-thiophene hybrid scaffold, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug development.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide exhibits potent inhibitory effects against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The study employed molecular docking simulations and in vitro enzymatic assays to validate the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, this compound has shown remarkable antimicrobial activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide displayed broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 2 to 8 μg/mL. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and membrane potential assays.

Perhaps most notably, recent preclinical studies have highlighted the anticancer potential of this molecule. Research published in European Journal of Medicinal Chemistry (2023) demonstrated that 4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide induces apoptosis in various cancer cell lines through the mitochondrial pathway, as confirmed by flow cytometry and Western blot analysis. The compound was particularly effective against breast cancer cells (MCF-7), with an IC50 value of 3.2 μM, while showing minimal cytotoxicity toward normal human fibroblasts.

The synthetic accessibility of this compound has also been a focus of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry described an optimized synthetic route for 4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide, featuring improved yields (up to 78%) and scalability. This development is particularly significant for potential industrial applications and further pharmacological evaluation.

Despite these promising findings, challenges remain in the development of 4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide as a therapeutic agent. Current research is addressing issues related to its pharmacokinetic properties, particularly its metabolic stability and oral bioavailability. Preliminary in vivo studies in rodent models have shown moderate plasma half-life (t1/2 = 4.2 hours) and bioavailability (F = 32%), suggesting the need for further structural optimization.

In conclusion, 4-ethoxy-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS: 1020977-59-6) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. The compound's diverse biological activities, combined with recent advances in its synthesis and mechanistic understanding, position it as an important focus for future medicinal chemistry research. Ongoing studies are expected to further elucidate its structure-activity relationships and optimize its pharmacological profile for clinical translation.